3-Ethyl-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C12H12N4OS
• Molecular Weight: 260.32 g/mol
• IUPAC Name: 3-ethyl-6-(3-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C12H12N4OS/c1-3-10-13-14-12-16(10)15-11(18-12)8-5-4-6-9(7-8)17-2/h4-7H,3H2,1-2H3
• InChI Key: PDNKWLNZPAVUGF-UHFFFAOYSA-N
• SMILES: CCC1=NN=C2N1N=C(S2)C3=CC(=CC=C3)OC

Description

3-Ethyl-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a heterocyclic compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a member of the triazolo-thiadiazole family, which is known for its diverse biological activities and therapeutic potential. In

Mechanism of Action

The mechanism of action of 3-Ethyl-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that the compound exerts its biological activities through the modulation of various cellular signaling pathways. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. It has also been reported to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-Ethyl-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole have been investigated in various in vitro and in vivo studies. It has been shown to exhibit potent antimicrobial activity against a wide range of bacteria and fungi. It has also been reported to possess significant antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. In addition, it has been shown to possess anti-inflammatory and antioxidant properties, which may have potential therapeutic applications in the treatment of various inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Ethyl-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its diverse biological activities, which make it a promising candidate for the development of new therapeutics. It is also relatively easy to synthesize and has been shown to be stable under various conditions. However, one of the limitations of using this compound in lab experiments is its poor solubility in water, which can make it difficult to work with in certain assays.

Future Directions

There are several future directions for the research on 3-Ethyl-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential direction is the development of new derivatives with improved solubility and bioavailability. Another direction is the investigation of the compound's potential as a fluorescent probe for the detection of metal ions in biological systems. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and its potential therapeutic applications in various diseases.

Synthesis Methods

The synthesis of 3-Ethyl-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in the literature. The most commonly used method involves the reaction of 3-ethyl-6-nitro-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole with 3-methoxyaniline in the presence of a reducing agent such as iron powder. The reaction proceeds via the reduction of the nitro group to an amino group, followed by the condensation with the aniline to form the desired product.

Scientific Research Applications

3-Ethyl-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in scientific research. This compound has been shown to exhibit a wide range of biological activities, including antimicrobial, antitumor, anti-inflammatory, and antioxidant properties. It has also been investigated for its potential use as a fluorescent probe for the detection of metal ions in biological systems.